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Compound of Interest

Compound Name: (Rac)-PF-06250112

Cat. No.: B15578464

Get Quote

(Rac)-PF-06250112 is the racemic form of PF-06250112, a potent and highly selective, orally

bioavailable inhibitor of Bruton's tyrosine kinase (BTK). It also demonstrates inhibitory activity

against other Tec family kinases, namely BMX and TEC. This technical guide provides an in-

depth overview of the target selectivity profile of PF-06250112, including quantitative binding

data, detailed experimental protocols, and relevant signaling pathway diagrams.

Target Selectivity Profile
The selectivity of PF-06250112 has been assessed against a broad panel of kinases. The

compound exhibits exceptional potency against BTK and maintains high selectivity against the

majority of other kinases, including closely related Src family kinases.

Table 1: Potency of PF-06250112 against Tec Family
Kinases
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Target IC50 (nM)

BTK 0.5

BMX 0.9

TEC 1.2

Table 2: Selectivity of PF-06250112 against Other
Kinases

Target Selectivity Fold (relative to BTK)

IL-2-inducible T cell kinase (ITK) >10,000

Janus kinase 3 (JAK3) >10,000

Lyn >2,200

Src >4,000

Lymphocyte-specific protein tyrosine kinase

(Lck)
>4,000

Note: The complete kinase selectivity panel data can be found in the supplementary materials

of the primary literature.

Experimental Protocols
The following are detailed methodologies for the key experiments cited in the characterization

of PF-06250112.

In Vitro Kinase Assays
Objective: To determine the half-maximal inhibitory concentration (IC50) of PF-06250112

against various kinases.

General Protocol (as exemplified by BTK inhibition assay):

Reagents:
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Recombinant human BTK enzyme

ATP

Suitable substrate (e.g., poly(Glu, Tyr) peptide)

Assay buffer (e.g., Tris-HCl, MgCl2, DTT)

PF-06250112 (serially diluted)

Detection reagent (e.g., ADP-Glo™, LanthaScreen™, or ³³P-ATP)

Procedure: a. A solution of the kinase and substrate in assay buffer is prepared. b. Serial

dilutions of PF-06250112 are added to the wells of a microtiter plate. c. The kinase/substrate

solution is added to the wells containing the inhibitor. d. The enzymatic reaction is initiated by

the addition of ATP. e. The reaction is allowed to proceed for a defined period at a controlled

temperature (e.g., 60 minutes at room temperature). f. The reaction is stopped, and the

amount of product formed (or remaining ATP) is quantified using a suitable detection method

(e.g., luminescence, fluorescence resonance energy transfer, or autoradiography).

Data Analysis: a. The raw data is converted to percent inhibition relative to a vehicle control.

b. IC50 values are calculated by fitting the percent inhibition data to a four-parameter logistic

equation using appropriate software.

Cellular Assays
1. B Cell Receptor (BCR)-Driven B Cell Proliferation Assay

Objective: To assess the functional inhibition of BTK signaling in a cellular context.

Protocol:

Cell Culture:

Primary human B cells are isolated from peripheral blood.

Cells are cultured in appropriate media (e.g., RPMI 1640 supplemented with fetal bovine

serum and antibiotics).
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Procedure: a. B cells are seeded in a 96-well plate. b. Cells are pre-incubated with serial

dilutions of PF-06250112 for a specified time (e.g., 1 hour). c. B cell proliferation is

stimulated by adding an anti-IgM antibody. d. Cells are incubated for a period that allows for

proliferation (e.g., 72 hours). e. Cell proliferation is measured using a standard method, such

as the incorporation of tritiated thymidine or a colorimetric assay (e.g., MTS or WST-1).

Data Analysis: a. The IC50 value is determined by plotting the inhibition of proliferation

against the concentration of PF-06250112 and fitting the data to a sigmoidal dose-response

curve.

2. CD69 Upregulation Assay

Objective: To measure the inhibition of an early B cell activation marker.

Protocol:

Procedure: a. Whole blood or isolated peripheral blood mononuclear cells are incubated with

serial dilutions of PF-06250112. b. B cell activation is induced by stimulation with an anti-IgD

antibody. c. Following an incubation period (e.g., 18-24 hours), the cells are stained with

fluorescently labeled antibodies against B cell markers (e.g., CD19 or CD20) and the

activation marker CD69. d. The expression of CD69 on the B cell population is analyzed by

flow cytometry.

Data Analysis: a. The IC50 value is calculated based on the dose-dependent inhibition of

CD69 expression.

3. Basophil Activation Assay (Histamine Release)

Objective: To evaluate the effect of PF-06250112 on FcεRI-mediated signaling in basophils.

Protocol:

Procedure: a. Human whole blood is pre-incubated with varying concentrations of PF-

06250112. b. Basophil degranulation is triggered by stimulating the high-affinity IgE receptor

(FcεRI) with an anti-IgE antibody. c. The amount of histamine released into the supernatant

is quantified using an enzyme immunoassay (EIA) or a similar method.
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Data Analysis: a. The IC50 value is determined from the dose-response curve of histamine

release inhibition.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the key signaling pathway involving BTK and a general

workflow for determining inhibitor potency.
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Caption: Simplified BTK signaling pathway downstream of the B Cell Receptor.
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Caption: General workflow for determining the IC50 of an inhibitor.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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